1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C23H30FN3O/c1-28-22-10-8-20(9-11-22)26-13-15-27(16-14-26)21-6-4-12-25(18-21)17-19-5-2-3-7-23(19)24/h2-3,5,7-11,21H,4,6,12-18H2,1H3
• InChI Key: PNRHJDVXRCZVRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)CC4=CC=CC=C4F
• Molecular Formula: C23H30FN3O
• Molecular Weight: 383.5 g/mol

Description

1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine, also known as FPPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPPP is a piperazine derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively. In

Scientific Research Applications

1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has been studied extensively for its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and antipsychotic effects in animal models. 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has also been studied for its potential use in treating drug addiction, as it has been shown to reduce drug-seeking behavior in rats.

Mechanism of Action

The exact mechanism of action of 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine is not fully understood, but it is believed to act on the serotonin and dopamine neurotransmitter systems in the brain. 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has been shown to increase serotonin and dopamine levels in certain regions of the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has also been shown to have anxiolytic and antidepressant effects, as well as reducing drug-seeking behavior in rats.

Advantages and Limitations for Lab Experiments

1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has several advantages for lab experiments, including its high purity and yield when synthesized through certain methods. However, 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine has limitations as well, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

For 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine research include investigating its effects on other neurotransmitter systems in the brain and its potential use in treating other psychiatric disorders.

Synthesis Methods

1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine can be synthesized through various methods, including the reaction between 1-(2-fluorobenzyl)piperidine and 4-(4-methoxyphenyl)piperazine in the presence of a catalyst such as palladium on carbon. This method has been used in several studies to synthesize 1-[1-(2-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine with high yield and purity.